N*1*-(3-Chloro-benzyl)-N*1*-cyclopropyl-ethane-1,2-diamine N*1*-(3-Chloro-benzyl)-N*1*-cyclopropyl-ethane-1,2-diamine
Brand Name: Vulcanchem
CAS No.:
VCID: VC13381421
InChI: InChI=1S/C12H17ClN2/c13-11-3-1-2-10(8-11)9-15(7-6-14)12-4-5-12/h1-3,8,12H,4-7,9,14H2
SMILES: C1CC1N(CCN)CC2=CC(=CC=C2)Cl
Molecular Formula: C12H17ClN2
Molecular Weight: 224.73 g/mol

N*1*-(3-Chloro-benzyl)-N*1*-cyclopropyl-ethane-1,2-diamine

CAS No.:

Cat. No.: VC13381421

Molecular Formula: C12H17ClN2

Molecular Weight: 224.73 g/mol

* For research use only. Not for human or veterinary use.

N*1*-(3-Chloro-benzyl)-N*1*-cyclopropyl-ethane-1,2-diamine -

Specification

Molecular Formula C12H17ClN2
Molecular Weight 224.73 g/mol
IUPAC Name N'-[(3-chlorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine
Standard InChI InChI=1S/C12H17ClN2/c13-11-3-1-2-10(8-11)9-15(7-6-14)12-4-5-12/h1-3,8,12H,4-7,9,14H2
Standard InChI Key OCIRSSDVXOCHEE-UHFFFAOYSA-N
SMILES C1CC1N(CCN)CC2=CC(=CC=C2)Cl
Canonical SMILES C1CC1N(CCN)CC2=CC(=CC=C2)Cl

Introduction

N1-(3-Chloro-benzyl)-N1-cyclopropyl-ethane-1,2-diamine is a complex organic compound with a molecular formula of C12H17ClN2 and a molecular weight of 224.72978 g/mol . This compound is identified by its CAS number, 1181607-37-3, and is also known as N'-[(3-chlorophenyl)methyl]-N'-cyclopropylethane-1,2-diamine .

Biological and Chemical Applications

While specific biological activities of N1-(3-Chloro-benzyl)-N1-cyclopropyl-ethane-1,2-diamine are not detailed in the literature, compounds with similar structures are often studied for their potential in medicinal chemistry. The presence of amine groups and a chloro substituent suggests potential for interaction with biological targets, which could be explored further in drug development research.

Research Findings and Future Directions

Given the limited availability of specific research findings on N1-(3-Chloro-benzyl)-N1-cyclopropyl-ethane-1,2-diamine, future studies could focus on its synthesis optimization, biological activity assessment, and potential applications in pharmaceuticals or materials science. The compound's structural features make it a candidate for further investigation in fields where diamines play a crucial role.

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